Cas no 2229332-02-7 (tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate
• CAS No: 2229332-02-7
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• CID: 6319702
• PubChem ID: 165755493
• Update Time: 2025-05-23

tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate
• 2229332-02-7
• EN300-1890823
• tert-butyl N-{4-fluoro-2-[(piperidin-4-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H25FN2O2/c1-17(2,3)22-16(21)20-15-5-4-14(18)11-13(15)10-12-6-8-19-9-7-12/h4-5,11-12,19H,6-10H2,1-3H3,(H,20,21)
• InChI Key： JMSUVVUXGQZKIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.19000621g/mol
• Monoisotopic Mass: 308.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate (CAS No. 2229332-02-7)

tert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate (CAS No. 2229332-02-7) is a structurally complex organic molecule that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. Its unique combination of a piperidin-4-ylmethyl moiety, a 4-fluorophenyl ring, and a tert-butyl carbamate group positions it as a promising scaffold for drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases. The compound’s molecular architecture integrates features commonly associated with high CNS penetration and metabolic stability, making it a focal point for modern drug design strategies.

The core structure of this molecule consists of a benzene ring substituted at the 4-position with a fluorine atom and at the 2-position with a piperidin-4-ylmethyl chain. This configuration introduces multiple points of stereochemical diversity and functional group versatility. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its prevalence in bioactive molecules such as antipsychotics, analgesics, and anti-inflammatory agents. The presence of the fluorine substituent enhances lipophilicity while modulating electronic effects across the aromatic system, potentially improving pharmacokinetic profiles.

The tert-butyl carbamate functionality serves as both a protecting group and a modulator of reactivity. In synthetic pathways, this group can be selectively removed to generate free amine derivatives, enabling further derivatization toward diverse therapeutic targets. Recent studies highlight the role of carbamate moieties in enhancing solubility and reducing off-target toxicity in small-molecule therapeutics, particularly in G protein-coupled receptor (GPCR) modulators.

Synthetic approaches to this compound typically involve multistep organic transformations starting from readily available building blocks such as 4-fluoroaniline or piperidine derivatives. Key challenges include regioselective functionalization of the aromatic ring and stereoselective construction of the piperidine linkage. Modern methodologies employing transition-metal catalysis—such as palladium-mediated cross-coupling reactions—have streamlined these processes while maintaining high stereoretention at critical centers.

In the context of drug discovery, compounds bearing similar structural motifs have demonstrated activity against multiple biological targets. For instance, derivatives featuring both piperidine rings and fluorinated aromatic systems have shown promise as selective serotonin reuptake inhibitors (SSRIs), dopamine receptor agonists, and histamine H₃ receptor antagonists. The specific arrangement in this molecule may confer enhanced selectivity through subtle steric and electronic interactions with target proteins.

Biological evaluation studies on related scaffolds suggest that the combination of these structural elements can lead to improved blood-brain barrier permeability—a critical factor for CNS-active drugs. The fluorine atom’s electron-withdrawing effect may stabilize transition states during metabolic clearance processes, while the piperidine ring provides conformational rigidity that often correlates with higher target affinity.

Ongoing research into this class of compounds focuses on optimizing their physicochemical properties through systematic structure-activity relationship (SAR) studies. Computational modeling techniques are being employed to predict binding modes against GPCRs such as the serotonin 5-HT₁A receptor or muscarinic acetylcholine receptors—targets implicated in depression, anxiety disorders, and cognitive impairments.

The pharmaceutical industry’s interest in such molecules is further driven by their compatibility with modern formulation technologies. The presence of hydrogen-bonding capabilities from both amide groups and tertiary amine centers facilitates development into solid dosage forms with controlled release profiles. Additionally, these structural features align well with green chemistry principles through solvent-efficient synthetic routes.

In academic research settings, this compound serves as an important tool for investigating receptor-ligand interactions at molecular levels. Its modular structure allows for rapid diversification into libraries of analogs through parallel synthesis techniques or combinatorial chemistry approaches—methods essential for high-throughput screening campaigns targeting novel therapeutic areas.

Eco-toxicological assessments remain an active area of investigation given the increasing emphasis on sustainable pharmaceutical development practices. Preliminary data indicate that while the fluorinated aromatic component raises environmental persistence concerns typical to perfluorinated compounds, current synthesis protocols maintain acceptable levels within regulatory frameworks established by international health organizations.

Clinical translation efforts are being accelerated by advances in biomarker identification technologies that enable early-stage assessment of compound efficacy in preclinical models. These developments align with precision medicine initiatives aiming to match molecular mechanisms with patient-specific pathophysiological profiles across neuropsychiatric conditions.

The intellectual property landscape surrounding this chemical entity remains dynamic as researchers explore novel applications beyond traditional CNS indications—including potential roles in metabolic syndrome management or neurodegenerative disease mitigation through anti-inflammatory pathways involving microglial activation modulation.

In summary, the unique chemical architecture oftert-butyl N-{4-fluoro-2-(piperidin-4-yl)methylphenyl}carbamate represents an intersection between classical medicinal chemistry principles and cutting-edge drug design methodologies. Its structural versatility combined with favorable biological interaction potential makes it an attractive candidate for continued exploration across both academic research institutions and industrial pharmaceutical development pipelines worldwide.